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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388 Get Quote

This guide provides a detailed comparison of Pigment Violet 2 against other commercially

significant organic violet pigments, including Pigment Violet 19, Pigment Violet 23, and

Pigment Violet 29. The information is tailored for researchers, scientists, and professionals in

drug development who require a deep understanding of pigment properties for various

applications.

Quantitative Performance Data
The following tables summarize the key performance indicators for Pigment Violet 2 and its

alternatives. Data has been compiled from various technical datasheets and scientific sources.

Table 1: General and Physical Properties
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Property
Pigment Violet
2

Pigment Violet
19

Pigment Violet
23

Pigment Violet
29

C.I. Name Pigment Violet 2
Pigment Violet

19

Pigment Violet

23

Pigment Violet

29

C.I. Number 45175:1[1] 73900[2] 51319[3] 71129[4]

Chemical Class
Triarylcarbonium[

1]
Quinacridone[2] Dioxazine[3] Perylene[4]

Shade
Reddish Violet[5]

[6]

Bluish to

Reddish Violet[2]

[7]

Bluish Violet[3]
Dark Red Purple

(Bordeaux)[4]

Density (g/cm³) ~1.7 - 1.8[1] ~1.8 ~1.53[8]
Not widely

reported

Oil Absorption (

g/100g )
45-55[5][6] 45-55[2][7] 40-50[9]

Not widely

reported

Table 2: Fastness Properties (Scale: 1-5, where 5 is excellent; Lightfastness: 1-8, where 8 is

excellent)

Property
Pigment Violet
2

Pigment Violet
19

Pigment Violet
23

Pigment Violet
29

Lightfastness 4-5[1][5][6] 8[7][10] 7-8[8][9] High

Heat Resistance

(°C)
160[1][5][6] 250-300[7][10] 250[9] High

Water

Resistance
4[1][11] 5[10] 5[3]

Highly

Insoluble[4]

Oil Resistance 3[1][11] 5[10] 5[3]
Not widely

reported

Acid Resistance 5[1][11] 5[2][10] 5[3] High

Alkali Resistance 4[1][11] 5[2][10] 5[3] High
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Experimental Protocols
The data presented in this guide is typically generated using standardized testing

methodologies. Below are summaries of the key experimental protocols.

Lightfastness Testing (ASTM D4303)
This standard test method is used to determine the lightfastness of colorants in artists'

materials, which can be adapted for other applications.[5][12][13]

Specimen Preparation: The pigment is dispersed in a suitable binder and applied uniformly

to a substrate. A portion of the specimen is masked to serve as an unexposed control.

Exposure: The specimens are exposed to a controlled light source, which can be natural

daylight filtered through glass or an artificial source like a xenon-arc or fluorescent lamp that

simulates indoor lighting conditions.[5][13]

Evaluation: The color change between the exposed and unexposed portions of the specimen

is measured using a spectrophotometer or colorimeter. The color difference (ΔE) is
calculated using the CIE 1976 Lab color difference equation.[12]

Rating: The lightfastness is then categorized on a scale of I to V (or a numerical scale of 1 to

8), with I (8) representing the highest lightfastness.

Heat Stability Testing (ISO 787-21)
This international standard specifies a general method for comparing the heat stability of

pigments.[1][14][15]

Sample Preparation: A dispersion of the pigment in a stoving medium (e.g., a baking enamel)

is prepared.

Application: The pigmented medium is applied to a suitable substrate (e.g., a steel panel).

Heating: The coated panels are heated in an oven at a specified temperature for a defined

period. A series of panels may be heated at different temperatures.
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Comparison: The color of the heated panels is compared to that of an unheated control

panel or a panel heated at a lower temperature. The heat stability is reported as the

maximum temperature at which no significant color change occurs.

Chemical Resistance Testing (ASTM D1308)
This test method evaluates the effect of household and industrial chemicals on clear and

pigmented organic finishes.[16][17][18]

Test Panel Preparation: The pigment is incorporated into a coating system, which is then

applied to standardized test panels.[19]

Test Procedures: The test can be conducted in two ways:

Spot Test: A small amount of the test chemical is placed on the coated surface and may be

covered with a watch glass for a specified duration.[19]

Immersion Test: The coated panel is partially or fully immersed in the test chemical.[19]

Evaluation: After the specified exposure time, the panels are examined for any changes in

appearance, such as discoloration, blistering, loss of adhesion, or changes in gloss.[16][17]

The resistance is typically rated on a numerical or descriptive scale.

Visualizing the Pigment Selection Process
The selection of an appropriate violet pigment is a multi-faceted process that depends on the

specific requirements of the application. The following diagram illustrates a logical workflow for

this decision-making process.
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Define Application Requirements

Performance Needs
(Lightfastness, Heat Stability, Chemical Resistance) Cost Constraints Regulatory Compliance

(e.g., FDA, REACH)
Desired Shade

(Reddish vs. Bluish)

Pigment Violet 2
- Moderate Lightfastness

- Low Heat Stability
- Economical

Moderate Needs

Pigment Violet 19
- Excellent Lightfastness

- High Heat Stability
- Broad Application Range

High Needs

Pigment Violet 23
- Excellent Lightfastness

- Good Heat Stability
- High Color Strength

High Needs

Pigment Violet 29
- High Performance
- Excellent Durability

- Specialty Applications

Very High Needs Low Cost Moderate-High Cost Moderate CostHigh CostReddish Reddish/Bluish BluishDark Red

Final Pigment Selection

Click to download full resolution via product page

Caption: A workflow for selecting an organic violet pigment based on key performance and

application criteria.

Concluding Remarks
Pigment Violet 2 is a cost-effective option for applications where high heat and light stability

are not primary concerns, such as in certain printing inks.[5][6] In contrast, Pigment Violet 19 (a

quinacridone) and Pigment Violet 23 (a dioxazine) offer significantly superior lightfastness and

heat stability, making them suitable for more demanding applications like automotive coatings

and durable plastics.[7][9] Pigment Violet 29, a perylene pigment, is a high-performance

option often used in specialized applications requiring exceptional durability.[4][20] The choice

of pigment should always be guided by a thorough evaluation of the performance requirements

of the end-use application against the properties and cost of the pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of Organic Violet Pigments:
Focus on Pigment Violet 2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143388#comparing-pigment-violet-2-with-other-
organic-violet-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1143388#comparing-pigment-violet-2-with-other-organic-violet-pigments
https://www.benchchem.com/product/b1143388#comparing-pigment-violet-2-with-other-organic-violet-pigments
https://www.benchchem.com/product/b1143388#comparing-pigment-violet-2-with-other-organic-violet-pigments
https://www.benchchem.com/product/b1143388#comparing-pigment-violet-2-with-other-organic-violet-pigments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

